molecular formula C7H8BrN3 B3099386 (6-Bromo-pyridazin-3-yl)-cyclopropyl-amine CAS No. 1353972-18-5

(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine

Cat. No. B3099386
CAS RN: 1353972-18-5
M. Wt: 214.06 g/mol
InChI Key: NYHBLFJJEGMXRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a cyclopropylamine derivative of pyridazine, which has a broad range of biological and pharmacological activities. The purpose of

Scientific Research Applications

Amination Reactions

(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine derivatives are significant in amination reactions. A study conducted by Garlapati et al. (2012) explored the synthesis of 6-halo-2-cyclopropyl-3-(pyridyl-3-ylmethyl) quinazolin-4(3H)-one derivatives, which were then used for amination reactions with various amines. The research focused on optimizing reaction conditions with different catalysts, bases, and solvents, finding that a combination of Pd2(dba)3 with DavePhos (L3) was most effective (Garlapati, Pottabathini, Gurram, Chaudhary, Chunduri, & Patro, 2012).

Synthesis of Pharmacologically Active Compounds

Johnston et al. (2008) reported on the synthesis of pharmacologically active 6-(pyrazolo[1,5-a]pyridin-3-yl)pyridazinones through cycloaddition and condensation processes. These compounds, derived from 6-alkyl-4-oxohex-5-ynoates and hydrazine, demonstrate the potential of pyridazin-3-yl derivatives in developing pharmacologically relevant structures (Johnston, Allcock, Jiang, Collier, Blakli, Rosair, Bailey, Morgan, Kohno, & Adams, 2008).

Anticancer Activity

A significant application of these compounds is in anticancer research. Dam et al. (2017) synthesized novel copper and zinc imidazo[1,2-a]pyridine complexes, including copper 6-bromo-N-cyclohexyl-2-(pyridin-2-yl)imidazo[1,2-a]pyridin-3-amine acetate. This compound demonstrated potent anticancer activity against various cancer cell lines, showing the relevance of bromo-pyridazin-3-yl derivatives in cancer research (Dam, Ismail, Kurebwa, Gangat, Harmse, Marques, Lemmerer, Bode, & de Koning, 2017).

Insecticidal Chemistry

Buysse et al. (2017) discovered aphicidal properties in [6-(3-pyridyl)pyridazin-3-yl]amides, initially designed as herbicides. This demonstrates the potential of pyridazin-3-yl derivatives in developing new insecticidal agents (Buysse, Yap, Hunter, Babcock, & Huang, 2017).

Mechanism of Action

The mechanism of action of “(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine” is not explicitly mentioned in the available resources .

Safety and Hazards

The safety and hazards of “(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine” are not explicitly mentioned in the available resources .

Future Directions

The future directions of “(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine” are not explicitly mentioned in the available resources .

properties

IUPAC Name

6-bromo-N-cyclopropylpyridazin-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8BrN3/c8-6-3-4-7(11-10-6)9-5-1-2-5/h3-5H,1-2H2,(H,9,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NYHBLFJJEGMXRQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1NC2=NN=C(C=C2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8BrN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID201282417
Record name 6-Bromo-N-cyclopropyl-3-pyridazinamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201282417
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

214.06 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine

CAS RN

1353972-18-5
Record name 6-Bromo-N-cyclopropyl-3-pyridazinamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1353972-18-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Bromo-N-cyclopropyl-3-pyridazinamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201282417
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine
Reactant of Route 2
Reactant of Route 2
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine
Reactant of Route 3
Reactant of Route 3
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine
Reactant of Route 4
Reactant of Route 4
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine
Reactant of Route 5
Reactant of Route 5
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine
Reactant of Route 6
Reactant of Route 6
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.